Cas no 1189502-43-9 (1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride)

• Product Name: 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride
• CAS No: 1189502-43-9
• MF: C₁₉H₂₉Cl₂FN₂O₂
• MW: 407.350167036057
• CID: 5391203
• PubChem ID: 45283671
• Update Time: 2025-05-23

1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-(3-methylpent-1-yn-3-yloxy)propan-2-ol;dihydrochloride
• 1-[4-(2-FLUOROPHENYL)PIPERAZIN-1-YL]-3-[(3-METHYLPENT-1-YN-3-YL)OXY]PROPAN-2-OL DIHYDROCHLORIDE
• 1-(4-(2-fluorophenyl)piperazin-1-yl)-3-((3-methylpent-1-yn-3-yl)oxy)propan-2-ol dihydrochloride
• F3337-0066
• VU0611354-1
• 1189502-43-9
• AKOS026684056
• 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride

• Inchi： 1S/C19H27FN2O2.2ClH/c1-4-19(3,5-2)24-15-16(23)14-21-10-12-22(13-11-21)18-9-7-6-8-17(18)20;;/h1,6-9,16,23H,5,10-15H2,2-3H3;2*1H
• InChI Key： MZWNYQYYWDWIDQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC=CC=1N1CCN(CC(COC(C#C)(C)CC)O)CC1

Computed Properties

• Exact Mass: 406.1590117g/mol
• Monoisotopic Mass: 406.1590117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride

1-[4-(2-Fluorophenyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol Dihydrochloride

1-[4-(2-Fluorophenyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride is a complex organic compound with the CAS number 1189502-43-9. This compound belongs to the class of piperazine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule consists of a piperazine ring substituted with a 2-fluorophenyl group and a propanol moiety containing a hydroxyl group and a propargyl ether substituent. The dihydrochloride salt form suggests that the compound exists as a zwitterion, which is common for compounds with both basic and acidic functionalities.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly coupling reactions. The presence of the piperazine ring indicates that the compound may have applications in drug design, particularly in the development of central nervous system (CNS) agents or other therapeutic areas where piperazine-based compounds are known to exhibit activity. Recent studies have highlighted the importance of fluorine substitution in aromatic rings to modulate pharmacokinetic properties such as lipophilicity and metabolic stability, which are critical for drug candidates.

The structure of this compound includes several key functional groups that contribute to its potential biological activity. The piperazine ring is known for its ability to form hydrogen bonds, which can enhance binding affinity to target proteins. The 2-fluorophenyl group introduces electronic effects that can influence the compound's interaction with biological systems. Additionally, the propargyl ether moiety may contribute to the compound's stability and bioavailability. These features make the compound an interesting candidate for further pharmacological evaluation.

Recent research has focused on optimizing the synthesis of similar piperazine derivatives to improve their yield and purity. For instance, advancements in catalytic asymmetric synthesis have enabled the construction of complex stereochemical motifs, which could be applied to this compound's synthesis. Furthermore, computational chemistry techniques, such as molecular docking and QSAR modeling, have been employed to predict the binding modes and pharmacokinetic profiles of related compounds, providing valuable insights into their therapeutic potential.

In terms of applications, this compound could serve as a lead molecule in drug discovery programs targeting various diseases. Piperazine derivatives have been explored for their potential in treating conditions such as epilepsy, pain, and neurodegenerative disorders. The presence of fluorine in the aromatic ring may enhance the compound's ability to penetrate biological barriers, making it suitable for systemic administration. However, further preclinical studies are required to evaluate its safety and efficacy.

The development of this compound also aligns with current trends in medicinal chemistry aimed at creating molecules with improved pharmacokinetic profiles. By modifying substituents on the piperazine ring and other parts of the molecule, researchers can fine-tune properties such as solubility, permeability, and half-life. Such modifications are essential for translating promising leads into viable drug candidates.

In conclusion, 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-[(3-methylpent-1-yne)oxy]propanol dihydrochloride represents an intriguing molecule with potential applications in drug discovery. Its unique structure combines features that could enhance its biological activity and pharmacokinetic properties. As research in this area continues to evolve, this compound may serve as a valuable tool for advancing our understanding of piperazine-based therapeutics.